N-((1-cyclopentyl-5-(pyridin-4-yl)-1H-pyrazol-3-yl)methyl)cinnamamide

• IUPAC Name: (E)-N-[(1-cyclopentyl-5-pyridin-4-ylpyrazol-3-yl)methyl]-3-phenylprop-2-enamide
• InChI: InChI=1S/C23H24N4O/c28-23(11-10-18-6-2-1-3-7-18)25-17-20-16-22(19-12-14-24-15-13-19)27(26-20)21-8-4-5-9-21/h1-3,6-7,10-16,21H,4-5,8-9,17H2,(H,25,28)/b11-10+
• InChI Key: ZTXSNSAGTYYUNR-ZHACJKMWSA-N
• Canonical SMILES: C1CCC(C1)N2C(=CC(=N2)CNC(=O)C=CC3=CC=CC=C3)C4=CC=NC=C4
• Isomeric SMILES: C1CCC(C1)N2C(=CC(=N2)CNC(=O)/C=C/C3=CC=CC=C3)C4=CC=NC=C4
• Molecular Formula: C23H24N4O
• Molecular Weight: 372.5 g/mol
• CAS No.: 1421588-77-3

Description

N-((1-cyclopentyl-5-(pyridin-4-yl)-1H-pyrazol-3-yl)methyl)cinnamamide is a pyrazole-based compound featuring a cyclopentyl substituent at the pyrazole N1-position, a pyridinyl group at the C5-position, and a cinnamamide moiety linked via a methylene bridge. Its structure combines aromatic, heterocyclic, and aliphatic components, which may enhance pharmacokinetic properties such as solubility and bioavailability. The cinnamamide group, a conjugated α,β-unsaturated carbonyl system, is often associated with bioactivity in kinase inhibition or anti-inflammatory applications.

Biological Activity

N-((1-cyclopentyl-5-(pyridin-4-yl)-1H-pyrazol-3-yl)methyl)cinnamamide is a compound of growing interest due to its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant studies that highlight its therapeutic potential.

Chemical Structure and Properties

The compound has the following molecular characteristics:

• Molecular Formula : C$_{21}$H$_{23}$N$_{4}$O
• Molecular Weight : 347.43 g/mol
• CAS Number : 1421514-53-5

The structure features a cinnamide backbone, which is known for various biological activities, combined with a pyrazole moiety that contributes to its pharmacological profile.

Biological Activity Overview

N-((1-cyclopentyl-5-(pyridin-4-yl)-1H-pyrazol-3-yl)methyl)cinnamamide exhibits a variety of biological activities, including:

• Antimicrobial Activity : Preliminary studies suggest that this compound may possess antimicrobial properties, potentially inhibiting the growth of various bacterial strains.
• Antiproliferative Effects : Research indicates that compounds with similar structures have shown significant antiproliferative activity against cancer cell lines. The presence of the cinnamide group is particularly associated with these effects due to its interaction with key cellular pathways involved in cancer progression.

The mechanisms through which N-((1-cyclopentyl-5-(pyridin-4-yl)-1H-pyrazol-3-yl)methyl)cinnamamide exerts its effects may include:

• Inhibition of Matrix Metalloproteinases (MMPs) : Compounds containing similar structural motifs have been reported to inhibit MMPs, which play a critical role in tumor metastasis and invasion. This inhibition could lead to reduced cancer cell migration and invasion.
• Modulation of Apoptosis Pathways : Evidence suggests that this compound may influence apoptotic pathways, promoting cell death in malignant cells while sparing normal cells.
• Interference with Signal Transduction : The compound may interfere with signaling pathways such as PI3K/Akt or MAPK pathways, which are crucial for cell survival and proliferation.

Table 1: Summary of Biological Activities

Activity Type	Observations	Reference
Antimicrobial	Inhibitory effects on bacterial growth
Antiproliferative	Significant reduction in cancer cell viability
MMP Inhibition	Decreased activity of MMPs in vitro
Apoptosis Induction	Increased apoptosis in cancer cell lines

Specific Studies

• Antimicrobial Study : A study demonstrated that N-cinnamoyl derivatives exhibit broad-spectrum antimicrobial activity. The structural components play a crucial role in their effectiveness against both gram-positive and gram-negative bacteria.
• Cancer Research : In vitro studies on various cancer cell lines showed that compounds similar to N-cinnamides can inhibit cell proliferation significantly, suggesting potential use as anticancer agents.
• Mechanistic Insights : Research into the molecular mechanisms revealed that these compounds could modulate gene expression related to apoptosis and cell cycle regulation, providing insights into their therapeutic potential.

Comparison with Similar Compounds

Comparison with Structural Analogs

The compound shares core similarities with pyrazole-4-carboxamide derivatives reported in (e.g., compounds 3a–3p), which exhibit variations in substituents and functional groups. Key comparative aspects include:

Structural Modifications and Functional Groups

• Pyrazole Core : The target compound and analogs (e.g., 3a–3e) share a 1,5-disubstituted pyrazole scaffold. However, the target replaces the chloro and methyl groups at C3/C4 (common in compounds) with a pyridinyl group at C5 and a cyclopentyl group at N1.
• Substituent Effects: N1 Position: The cyclopentyl group in the target compound may enhance lipophilicity compared to aryl groups (e.g., phenyl in 3a, 4-chlorophenyl in 3b) . This could influence membrane permeability and metabolic stability. Cinnamamide vs. Carboxamide: The α,β-unsaturated system in the target compound could enable Michael addition reactions or π-π stacking interactions in biological targets, unlike the saturated carboxamides in 3a–3p .

Physicochemical Properties

• Molecular Weight : The target compound’s molecular weight is estimated to exceed 450 g/mol (based on structural similarity to 3a–3p, which range from 403–437 g/mol) .
• Melting Point : analogs with bulkier substituents (e.g., 3b, 3d) show higher melting points (171–183°C) due to increased crystallinity, suggesting the target compound may exhibit similar behavior .

Data Table: Key Comparative Features

Property	Target Compound	Analogs (e.g., 3a–3e)
Pyrazole Substituents	N1: Cyclopentyl; C5: Pyridin-4-yl	N1: Aryl (e.g., phenyl); C5: Cyano
Functional Groups	Cinnamamide (α,β-unsaturated amide)	Carboxamide (saturated)
Molecular Weight	~450–470 g/mol (estimated)	403–437 g/mol
Synthetic Yield	Not reported	62–71%
Key Interactions	Potential π-π stacking (cinnamamide)	Hydrogen bonding (cyano, carboxamide)

Research Findings and Implications

• However, the lack of halogen substituents (common in compounds) may reduce cytotoxicity .
• Solubility : The cyclopentyl group may lower aqueous solubility compared to polar substituents (e.g., 4-fluorophenyl in 3d), necessitating formulation optimization .
• Synthetic Scalability : The absence of halogens or multiple substituents (cf. 3b, 3e) could streamline synthesis, though steric hindrance from the cyclopentyl group may require tailored reaction conditions .